(3-Amino-5-methoxyphenyl)acetic acid

• IUPAC Name: 2-(3-amino-5-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H11NO3/c1-13-8-3-6(4-9(11)12)2-7(10)5-8/h2-3,5H,4,10H2,1H3,(H,11,12)
• InChI Key: GRZOMJJAKDJGJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N)CC(=O)O
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• CAS No.: 1261794-85-7

Description

Amino acids are fundamental building blocks of life, involved in numerous biochemical processes. They contain both an amino group and a carboxylic acid group. Methoxyphenylacetic acid is a type of aromatic compound, which includes a methoxy group (-OCH3) and a phenyl group (C6H5) attached to an acetic acid structure.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent reactions, such as the reaction of hydroxyl derivatives with arylglyoxals and Meldrum’s acid. Protodeboronation of pinacol boronic esters has also been reported for the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a benzene ring (from the phenyl group), an acetic acid moiety, and various functional groups such as an amino group and a methoxy group.

Chemical Reactions Analysis

Amino acids and similar compounds can undergo a variety of chemical reactions. For instance, they can participate in condensation reactions to form peptides, or in reactions with other functional groups to form a wide range of other compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure. For example, they may vary in terms of solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on the synthesis of novel compounds using (3-Amino-5-methoxyphenyl)acetic acid or related structures. For example, the synthesis of novel indole-benzimidazole derivatives was achieved from 2-methylindole-3-acetic acid and its 5-methoxy derivative, demonstrating the compound's role in creating new molecular entities with potential therapeutic applications (Wang et al., 2016).

Corrosion Inhibition

The compound has been investigated for its utility in corrosion inhibition, particularly of mild steel in hydrochloric acid medium. A study found that derivatives such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole exhibited significant inhibition efficiency, underscoring the potential of this compound derivatives in protecting metals from corrosion (Bentiss et al., 2009).

Antimicrobial Activity

Further research has demonstrated the antimicrobial potential of compounds derived from this compound. Novel 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid showed significant in vitro antimicrobial activities, highlighting the role of this compound derivatives in developing new antimicrobial agents (Noolvi et al., 2016).

Analytical Chemistry and Metabolite Analysis

The compound and its derivatives have been utilized in analytical chemistry, particularly in the determination and profiling of catecholamine metabolites and serotonin in biological samples. This application is crucial for diagnosing and monitoring various diseases and conditions (Muskiet et al., 1981).

Fluorescent Labeling and Biological Analysis

Compounds derived from this compound have been explored for their fluorescent properties. For instance, 6-methoxy-4-quinolone, an oxidation product derived from 5-methoxyindole-3-acetic acid, exhibited strong fluorescence in a wide pH range, making it an excellent candidate for fluorescent labeling in biomedical analysis (Hirano et al., 2004).

Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to this compound, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways . For example, Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants .

Result of Action

Indole derivatives, which share a similar structure, have been reported to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Safety and Hazards

The safety and hazards associated with these compounds can also vary widely. For example, some may be irritants or have other health hazards. Always refer to the safety data sheet (SDS) for specific information.

Future Directions

Research into amino acids and similar compounds is ongoing, with potential applications in areas such as drug development and the treatment of various diseases.